Cas no 29003-05-2 (2-(1H-1,3-benzodiazol-1-yl)benzoic acid)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)benzoic acid
• CAS No: 29003-05-2
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD02323237
• CID: 1437936
• PubChem ID: 703493
• Update Time: 2025-04-20

2-(1H-1,3-benzodiazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(1H-benzimidazol-1-yl)-
• 2-benzoimidazol-1-yl-benzoic acid
• 2-(1H-1,3-benzodiazol-1-yl)benzoic acid
• AKOS000260667
• 2-(1H-Benzo[d]imidazol-1-yl)benzoic acid
• CS-0379110
• Oprea1_459441
• CHEMBL152521
• starbld0046955
• G47047
• DB-227669
• EN300-20777
• Z104482158
• 29003-05-2
• YSCH0179
• SCHEMBL2810948
• 1-Phenylbenzimidazole deriv. 16
• 2-(benzimidazol-1-yl)benzoic acid
• BDBM3799

• MDL： MFCD02323237
• Inchi： 1S/C14H10N2O2/c17-14(18)10-5-1-3-7-12(10)16-9-15-11-6-2-4-8-13(11)16/h1-9H,(H,17,18)
• InChI Key： SSXQFHWSILYDFN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12